1-benzoyl-4-(2-phenylethyl)piperazine

• IUPAC Name: phenyl-[4-(2-phenylethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C19H22N2O/c22-19(18-9-5-2-6-10-18)21-15-13-20(14-16-21)12-11-17-7-3-1-4-8-17/h1-10H,11-16H2
• InChI Key: ZBHRLPNPRGWPMD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCC2=CC=CC=C2)C(=O)C3=CC=CC=C3
• Molecular Formula: C19H22N2O
• Molecular Weight: 294.4 g/mol
• Solubility: 40.7 [ug/mL] (The mean of the results at pH 7.4)

Description

1-benzoyl-4-(2-phenylethyl)piperazine (BZP) is a psychoactive drug that belongs to the piperazine chemical class. It was initially synthesized in the 1970s as a potential anthelmintic (anti-worm) agent, but later gained popularity as a recreational drug due to its stimulant effects. BZP has been reported to induce feelings of euphoria, increased energy, and heightened alertness. In recent years, BZP has gained attention in the scientific community for its potential therapeutic applications, particularly in the treatment of neurological disorders.

Mechanism of Action

1-benzoyl-4-(2-phenylethyl)piperazine acts as a non-selective serotonin and dopamine reuptake inhibitor, leading to an increase in the levels of these neurotransmitters in the brain. This mechanism of action is similar to that of other stimulant drugs such as cocaine and amphetamines. This compound has also been shown to have affinity for several other receptors, including adrenergic, histaminergic, and muscarinic receptors.
Biochemical and Physiological Effects:
This compound has been shown to induce a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It has also been reported to increase the release of the stress hormone cortisol and the neurotransmitter norepinephrine. This compound has been shown to have a low potential for addiction and dependence compared to other stimulant drugs.

Advantages and Limitations for Lab Experiments

1-benzoyl-4-(2-phenylethyl)piperazine has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and has a well-defined mechanism of action. This compound has also been shown to have a low potential for toxicity and side effects. However, its potential for abuse and regulation in many countries limit its use in research.

Future Directions

There are several potential future directions for research on 1-benzoyl-4-(2-phenylethyl)piperazine. One area of interest is its potential use in the treatment of depression and other mood disorders. This compound has also been investigated for its potential use in the treatment of Parkinson's disease and other neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential for abuse and dependence.

Scientific Research Applications

1-benzoyl-4-(2-phenylethyl)piperazine has been the subject of several scientific studies due to its potential therapeutic applications. It has been shown to have a high affinity for the serotonin transporter, which plays a critical role in the regulation of mood and anxiety. This compound has been investigated for its potential use in the treatment of depression, anxiety, and other neurological disorders.